Cas no 1448030-10-1 (N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 1448030-10-1
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5365457
• Update Time: 2025-07-14

N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-(imidazo[1,2-a]pyridin-3-ylmethyl)-7-methoxy-2-benzofurancarboxamide
• N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H19N3O3/c1-3-22(13-15-12-21-18-9-4-5-10-23(15)18)20(24)17-11-14-7-6-8-16(25-2)19(14)26-17/h4-12H,3,13H2,1-2H3
• InChI Key： ZDWKOCBJLVONIJ-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(N(CC)CC1N2C(=NC=1)C=CC=C2)=O

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.56±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide

N-Ethyl-N-({Imidazo[1,2-A]Pyridin-3-Yl}Methyl)-7-Methoxy-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

N-Ethyl-N-({Imidazo[1,2-a]pyridin-3-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 1448030-10-1) is a complex organic compound with a unique structure that combines elements of imidazopyridine and benzofuran moieties. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development. The molecule's structure is characterized by a benzofuran ring system, which is fused with a pyridine ring containing an imidazole group, and a carboxamide functional group substituted with an ethyl and imidazopyridine-derived methyl group.

The imidazo[1,2-a]pyridine core of this compound is known for its ability to act as a bioisostere of aromatic heterocycles, making it a valuable component in the design of bioactive molecules. Recent studies have highlighted the role of such heterocyclic systems in modulating various biological targets, including kinases and G-protein coupled receptors (GPCRs). The 7-methoxy substitution on the benzofuran ring adds further complexity to the molecule, potentially influencing its pharmacokinetic properties such as solubility and permeability.

Research into N-Ethyl-N-({Imidazo[1,2-a]pyridin-3-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide has focused on its potential as a lead compound for the development of therapeutic agents. For instance, studies have explored its ability to inhibit specific enzyme activities or modulate cellular signaling pathways. The carboxamide group at the 2-position of the benzofuran ring is particularly significant, as it can serve as a site for further functionalization or bioconjugation, enhancing the compound's versatility in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. These methods not only improve yield but also facilitate structural modifications to optimize pharmacokinetic profiles. The imidazo[1,2-a]pyridine moiety has been shown to enhance the compound's stability in vivo, making it a promising candidate for further preclinical studies.

In terms of biological activity, N-Ethyl-N-({Imidazo[1,2-a]pyridin-3-Yl}Methyl)-7-Methoxy-1-Benzofuran-2-Carboxamide has demonstrated selectivity towards certain molecular targets, which could be exploited for therapeutic interventions. For example, preliminary assays suggest potential anti-inflammatory or anti-cancer properties, though further investigation is required to validate these findings.

The integration of computational chemistry tools with experimental approaches has provided deeper insights into the molecular interactions of this compound.Docking studies have revealed key binding motifs that contribute to its target specificity, while molecular dynamics simulations have shed light on its conformational flexibility and stability in physiological conditions.

As research progresses, the exploration of N-Ethyl-N-({Imidazo[1,2-a]pyridin-3-Yl}Methyl)-7-Methoxy-1-Benzofuran-2-Carboxamide continues to uncover novel applications and mechanisms of action. Its unique structural features and promising biological profile position it as a valuable asset in the ongoing quest for innovative therapeutic agents.